Cas no 1020453-45-5 (2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline)

2-{[1-(Adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline is a structurally complex organic compound featuring an adamantyl carbonyl group linked to a sulfonylated tetrahydroisoquinoline scaffold via a substituted pyrazole moiety. This compound exhibits potential utility in medicinal chemistry due to its rigid adamantane framework, which enhances metabolic stability and binding affinity, and the sulfonyl group, which may contribute to interactions with biological targets. The tetrahydroisoquinoline core offers versatility for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined molecular architecture suggests applications in the development of enzyme inhibitors or receptor modulators, particularly in neurological or inflammatory research.

2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline structure

1020453-45-5 structure

Product Name:2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline

CAS No:1020453-45-5

MF:C₂₅H₃₁N₃O₃S

MW:453.596945047379

CID:5947879

PubChem ID:26835409

Update Time:2025-06-06

2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
- 1-adamantyl-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]methanone
- (3r,5r,7r)-adamantan-1-yl(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)methanone
- AKOS002050463
- F2065-0055
- 1020453-45-5
- CCG-342908
- Inchi： 1S/C25H31N3O3S/c1-16-23(32(30,31)27-8-7-21-5-3-4-6-22(21)15-27)17(2)28(26-16)24(29)25-12-18-9-19(13-25)11-20(10-18)14-25/h3-6,18-20H,7-15H2,1-2H3
- InChI Key： IPFBPDDAKQYYQK-UHFFFAOYSA-N
- SMILES： C(N1C(C)=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C(C)=N1)(=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

Exact Mass: 453.20861303g/mol
Monoisotopic Mass: 453.20861303g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 3
Complexity: 827
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 80.6Å²

2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2065-0055-2μmol	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2065-0055-5μmol	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2065-0055-10μmol	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2065-0055-20μmol	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2065-0055-1mg	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2065-0055-2mg	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2065-0055-3mg	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2065-0055-4mg	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2065-0055-5mg	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2065-0055-10mg	2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline	1020453-45-5	90%+	10mg	$79.0	2023-05-16